![molecular formula C10H12ClN B146425 2-(2-Chlorophenyl)pyrrolidine CAS No. 129540-21-2](/img/structure/B146425.png)
2-(2-Chlorophenyl)pyrrolidine
Overview
Description
2-(2-Chlorophenyl)pyrrolidine is an organic compound that belongs to the class of heterocyclic compounds. It is a colorless to light yellow solid at room temperature. It is an important intermediate in the synthesis of pharmaceuticals, agrochemicals, and other industrial compounds. It is also used in research and development of new drugs and materials. The synthesis of this compound is relatively simple and can be achieved through various methods.
Scientific Research Applications
Cardiovascular Applications:
- 1-[(4-chlorophenyl)sulfonyl]-2-(2-thienyl)pyrrolidine, a compound related to 2-(2-Chlorophenyl)pyrrolidine, has been studied for its behavior as a blocker of cardiovascular L-type calcium channels. The study focused on the stereoselective properties of the compound, exploring its enantiomers and their implications in cardiac stereoselectivity and vascular stereospecificity (Carosati et al., 2009).
Chemical Structure and Properties:
- Research on 1-(p-Chlorophenyl)-5-oxo-3-(2-thienyl)pyrrolidine-2-carboxylic acid, which is structurally similar to this compound, revealed insights into its molecular structure, including the planarity of the chlorophenyl and thiophene rings, and the half-chair conformation of the pyrrolidine ring (Ray et al., 1997).
Synthesis of Derivatives:
- A study demonstrated the synthesis of 1-(arylsulfonyl)pyrrolidines from phenols and 1-[(4-chlorophenyl)sulfonyl]-2-ethoxypyrrolidine, showcasing a method for creating pyrrolidine-1-sulfonylarene derivatives with phenol fragments (Smolobochkin et al., 2017).
Biological and Antibacterial Activity:
- Research on compounds like 2" - methoxy - 4" -(2 - (4' -chlorophenyl)-6-methyl imidazo (1, 2-a) pyridin-3-yl)-6"-aryl nicotinonitrile, which includes a pyrrolidine structure, showed potential biological activity against Gram-positive, Gram-negative bacteria, and fungi (Bhuva et al., 2015).
Pyrrolidines in Chemistry and Industry:
- A study on pyrrolidines, a class to which this compound belongs, emphasized their importance in chemistry, highlighting their use in medicine, dyes, and agrochemical substances. The paper also explored the synthesis of these compounds via [3+2] cycloaddition reactions (Żmigrodzka et al., 2022).
Catalyst Design:
- Research into silyl-substituted pyrrolidines, a category inclusive of this compound, demonstrated their potential in the design of new catalyst scaffolds. The study focused on the molecular structures of enantiomerically-pure 2-silylpyrrolidinium salts (Bauer & Strohmann, 2017).
Mechanism of Action
Target of Action
It is known that pyrrolidine derivatives, which include 2-(2-chlorophenyl)pyrrolidine, are characterized by their target selectivity . The different stereoisomers and the spatial orientation of substituents can lead to a different biological profile of drug candidates, due to the different binding mode to enantioselective proteins .
Mode of Action
Pyrrolidine derivatives are known to interact with their targets in a way that is influenced by steric factors . The non-planarity of the pyrrolidine ring—a phenomenon called “pseudorotation”—allows for efficient exploration of the pharmacophore space due to sp3-hybridization .
Biochemical Pathways
Pyrrolidine derivatives have been reported to exhibit a wide range of important activities, including antimicrobial, antiviral, anticancer, anti-inflammatory, anticonvulsant, cholinesterase inhibition, and carbonic anhydrase inhibition .
Result of Action
It is known that pyrrolidine derivatives can lead to a variety of biological responses based on their interaction with their targets .
Action Environment
It is known that the biological activity of pyrrolidine derivatives can be influenced by various factors, including the spatial orientation of substituents .
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-(2-chlorophenyl)pyrrolidine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12ClN/c11-9-5-2-1-4-8(9)10-6-3-7-12-10/h1-2,4-5,10,12H,3,6-7H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AFXDPDJNNABZGP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(NC1)C2=CC=CC=C2Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12ClN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40395482 | |
Record name | 2-(2-Chlorophenyl)pyrrolidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40395482 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
181.66 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
129540-21-2 | |
Record name | 2-(2-Chlorophenyl)pyrrolidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40395482 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-(2-chlorophenyl)pyrrolidine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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